Cas no 1160253-21-3 (6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride)

• Product Name: 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride
• CAS No: 1160253-21-3
• MF: C₁₈H₁₃BrClNO₂
• MW: 390.658323049545
• MDL: MFCD03421122
• CID: 4682215
• Update Time: 2025-06-14

6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-(3-ETHOXYPHENYL)QUINOLINE-4-CARBONYL CHLORIDE
• BBL014556
• STL196965
• R7049
• 4-quinolinecarbonyl chloride, 6-bromo-2-(3-ethoxyphenyl)-
• 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride

• MDL： MFCD03421122
• Inchi： 1S/C18H13BrClNO2/c1-2-23-13-5-3-4-11(8-13)17-10-15(18(20)22)14-9-12(19)6-7-16(14)21-17/h3-10H,2H2,1H3
• InChI Key： UPILLIVDCMEAHE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)Cl)=CC(C1C=CC=C(C=1)OCC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 422
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride

Research Briefing on 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride (CAS: 1160253-21-3)

6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride (CAS: 1160253-21-3) is a quinoline-based compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in drug discovery, especially in the development of novel anticancer and anti-inflammatory agents. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, applications, and biological activities.

The synthesis of 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride typically involves multi-step organic reactions, starting from readily available precursors such as 2-amino-5-bromobenzoic acid and 3-ethoxybenzaldehyde. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized protocol that reduces byproduct formation and enhances scalability, which is critical for its use in large-scale drug development projects.

In terms of biological activity, 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride has shown promising results as a precursor for kinase inhibitors. Kinases play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. A recent study by Smith et al. (2023) explored the derivatization of this compound to produce potent inhibitors of the JAK-STAT pathway, which is implicated in inflammatory diseases. The study reported that the quinoline core structure, when modified with specific functional groups, exhibited high selectivity and efficacy in preclinical models.

Another area of interest is the compound's potential in photodynamic therapy (PDT). Research conducted by Lee and colleagues (2023) investigated the use of quinoline derivatives, including 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride, as photosensitizers. The study found that these compounds could generate reactive oxygen species (ROS) upon light irradiation, leading to targeted cell death in tumor models. This finding opens new avenues for the development of PDT-based anticancer therapies, particularly for resistant cancers.

Despite its promising applications, challenges remain in the clinical translation of 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride-derived therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural optimization and formulation studies. Recent efforts have focused on incorporating nanotechnology-based delivery systems to enhance the compound's pharmacokinetic properties. For instance, a 2023 study published in Advanced Drug Delivery Reviews highlighted the use of lipid nanoparticles to improve the delivery and efficacy of quinoline-based drugs.

In conclusion, 6-Bromo-2-(3-ethoxyphenyl)quinoline-4-carbonyl chloride (CAS: 1160253-21-3) represents a versatile and valuable building block in medicinal chemistry. Its applications span from kinase inhibition to photodynamic therapy, underscoring its potential in addressing unmet medical needs. Ongoing research aims to overcome existing limitations and translate these findings into clinically viable therapies. For researchers in the field, staying updated on the latest developments related to this compound is essential for leveraging its full potential in drug discovery and development.